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Compound of Interest

Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended as a guide for handling 1,2,3-trimethyldiaziridine in a

research and development setting. At the time of writing, specific toxicological and safety data

for this compound is limited. Therefore, a highly conservative approach to safety is mandatory.

All handling should be conducted under the assumption that the compound is highly toxic,

reactive, and carcinogenic. A thorough risk assessment should be performed before any work

commences.

Introduction
1,2,3-trimethyldiaziridine is a heterocyclic organic compound containing a strained three-

membered ring with two nitrogen atoms and one carbon atom, substituted with three methyl

groups. Due to the strained diaziridine ring, this compound is likely to be highly reactive and

potentially unstable. The lack of comprehensive safety data necessitates stringent safety

protocols to minimize exposure and prevent accidents. This document outlines the potential

hazards, necessary precautions, and handling protocols for 1,2,3-trimethyldiaziridine.

Potential Hazards
Due to the absence of specific data for 1,2,3-trimethyldiaziridine, the following hazards

should be assumed based on the chemical structure (diaziridine ring) and general principles of

reactive chemicals:
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High Reactivity and Instability: The strained diaziridine ring can undergo facile ring-opening

reactions, potentially leading to explosive decomposition, especially with exposure to heat,

light, mechanical shock, or incompatible materials.

Toxicity: The compound may be highly toxic if inhaled, ingested, or absorbed through the

skin. Similar small heterocyclic and nitrogen-containing compounds can have significant

biological effects. Assume the compound is fatal if swallowed, in contact with skin, or if

inhaled.[1]

Corrosivity: It may cause severe skin burns and eye damage.

Carcinogenicity: In the absence of data, 1,2,3-trimethyldiaziridine should be handled as a

potential carcinogen.

Flammability: The compound is likely a flammable liquid and vapor.

Environmental Hazard: It may be toxic to aquatic life with long-lasting effects.

Quantitative Data Summary
The following table summarizes the available physical and chemical data for 1,2,3-
trimethyldiaziridine and highlights the lack of critical safety information.
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Property Value Reference

Molecular Formula C₄H₁₀N₂ [2]

Molecular Weight 86.14 g/mol [2]

CAS Number 113604-56-1 [2]

Appearance
Not available. Assume

colorless to yellow liquid.

Odor
Not available. Assume a sharp,

amine-like odor.

Boiling Point Not available.

Melting Point Not available.

Flash Point
Not available. Handle as a

highly flammable liquid.

Autoignition Temperature Not available.

Permissible Exposure Limit

(PEL)

Not established. Assume a

very low value.

LD50/LC50
Not available. Assume high

toxicity.

Decomposition Temperature

Not available. Assume

potential for decomposition at

ambient temperatures.

Experimental Protocols
Risk Assessment and Authorization
Before any experiment, a formal risk assessment must be conducted and approved by the

designated safety officer. This assessment should detail the quantities to be used, the specific

manipulations, and the emergency procedures. All personnel must be trained on the specific

hazards and the required safety protocols. Do not handle until all safety precautions have been

read and understood.
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Personal Protective Equipment (PPE)
Standard laboratory PPE is insufficient. The following must be worn at all times when handling

1,2,3-trimethyldiaziridine:

Body Protection: A flame-retardant lab coat, supplemented with a chemically resistant apron.

Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., a nitrile

base glove with a neoprene or butyl rubber outer glove). Change gloves immediately if

contaminated.

Eye/Face Protection: Chemical safety goggles and a full-face shield.

Respiratory Protection: All work must be conducted in a certified chemical fume hood with a

tested and sufficient face velocity. For any procedures with a higher risk of aerosolization, a

supplied-air respirator may be necessary.

Handling and Storage
Ventilation: Use only in a well-ventilated area, specifically a certified chemical fume hood.

Inert Atmosphere: For reactions and storage, consider the use of an inert atmosphere (e.g.,

argon or nitrogen) to prevent reactions with air or moisture.

Temperature Control: Keep away from heat and sources of ignition. Store in a cool, dry, and

dark place. Recommended storage temperature should be as low as practical to minimize

decomposition.

Container: Store in a tightly closed, compatible container. Avoid metal containers if the

compound is potentially corrosive.

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face

thoroughly after handling. Immediately change any contaminated clothing.

Spill and Emergency Procedures
Evacuation: In case of a significant spill, evacuate the area immediately.
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Spill Control: For small spills within a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, dry sand). Do not use combustible materials like paper towels as the

primary absorbent.

Decontamination: Decontaminate the area with a suitable solution (a mild oxidizing agent like

potassium permanganate solution, followed by a soap and water wash, should be evaluated

for compatibility and effectiveness).

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may

react with the compound.

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal
All waste containing 1,2,3-trimethyldiaziridine must be treated as hazardous waste. Collect in

a designated, labeled, and sealed container. Dispose of in accordance with local, state, and

federal regulations. Avoid release to the environment.
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Caption: Risk assessment and control workflow for 1,2,3-trimethyldiaziridine.
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Caption: Hypothetical decomposition pathway for 1,2,3-trimethyldiaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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